(3R)-3-Amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride

• IUPAC Name: (3R)-3-amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride
• InChI: InChI=1S/C8H12N2O.2ClH/c9-8(3-5-11)7-2-1-4-10-6-7;;/h1-2,4,6,8,11H,3,5,9H2;2*1H/t8-;;/m1../s1
• InChI Key: RJHMTAIPMNLGAQ-YCBDHFTFSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CCO)N.Cl.Cl
• Isomeric SMILES: C1=CC(=CN=C1)[C@@H](CCO)N.Cl.Cl
• Molecular Formula: C8H14Cl2N2O
• Molecular Weight: 225.11 g/mol
• CAS No.: 2287247-52-1

Description

Molecular Structure Analysis

This would involve a detailed examination of the compound’s molecular structure, possibly using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This would involve studying the chemical reactions that the compound can undergo, including its reactivity and stability.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and spectral properties.

Scientific Research Applications

• Supramolecular Structures :

  • The study of supramolecular structures constructed by similar pyridine derivatives has revealed insights into molecular-electronic structures and hydrogen bonding patterns. These insights are essential for understanding nucleic acid structures and functions (Cheng et al., 2011).

• NMR Assignment in Organocatalysis :

  • Research on the complete NMR assignment of a derivative of a new chiral organocatalyst, similar to the compound , assists in understanding the catalyzing mechanisms of these compounds. This understanding is crucial for asymmetric synthesis in pharmaceutical research (Yan-fang, 2008).

• Synthesis of Bioactive Compounds :

  • Studies on the efficient synthesis of pyrrole derivatives from similar compounds show their importance as starting materials for various biologically active compounds. This includes the synthesis of indolizidine alkaloids and other significant pharmaceutical agents (Gadzhili et al., 2002).

• Conformational Analyses in Crystallography :

  • The conformational analyses of derivatives of similar compounds have provided valuable insights into the crystallographic structures and hydrogen bonding patterns, which are key in designing new pharmaceuticals (Nitek et al., 2020).

• Fluorescence Properties in Novel Pyridines :

  • Research into the synthesis and fluorescence properties of novel 3-pyridinecarbonitriles, which are structurally related, indicates their potential in developing new materials with specific optical properties. Some of these compounds also exhibit considerable antibacterial activity (Girgis et al., 2004).

• Secondary Structure in Peptides :

  • The synthesis of beta-peptides containing aminoproline, a similar compound, has implications in understanding the secondary structure formation in peptides. This knowledge is beneficial in peptide-based drug design (Porter et al., 2002).

Mechanism of Action

If the compound has biological activity, this would involve studying how it interacts with biological systems or targets.

Safety and Hazards

This would involve assessing the compound’s toxicity, flammability, and any other hazards it may pose, as well as appropriate safety precautions for handling it.